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Compound of Interest

Compound Name: 2,3-Dichlorobenzoyl chloride

Cat. No.: B057046 Get Quote

Essential Guide to Handling 2,3-Dichlorobenzoyl
Chloride
This document provides immediate safety, operational, and disposal guidance for laboratory

personnel, including researchers, scientists, and drug development professionals, working with

2,3-Dichlorobenzoyl chloride. Adherence to these procedures is critical for ensuring personal

safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
2,3-Dichlorobenzoyl chloride is a corrosive substance that can cause severe skin burns, eye

damage, and respiratory irritation.[1][2][3][4] It is also a lachrymator, meaning it can cause

tearing.[1] The primary hazards are summarized below, along with the mandatory PPE required

for safe handling.
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Hazard Statement GHS Classification

H314: Causes severe skin burns and eye

damage.[1][2][3][4][5]

Skin Corrosion/Irritation (Category 1B), Serious

Eye Damage/Eye Irritation (Category 1)[2][3]

H335: May cause respiratory irritation.[1][2]

Specific target organ toxicity (single exposure)

[Category 3], Target Organs - Respiratory

system.[1][2]

Table 1: Hazard Classifications for 2,3-Dichlorobenzoyl Chloride.

A comprehensive PPE strategy is essential to mitigate the risks associated with handling this

chemical. The following table outlines the minimum required PPE.
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Body Part
Personal Protective
Equipment (PPE)

Standards & Remarks

Eyes/Face
Chemical safety goggles and a

full-face shield.[5][6]

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][7]

Eyewash stations and safety

showers must be in close

proximity to the workstation.[2]

[7]

Skin/Body

Wear appropriate protective

gloves and clothing to prevent

skin exposure, such as a full-

sleeved apron or coveralls.[5]

[8][9]

Launder contaminated clothing

before reuse.[5] For solids, any

barrier preventing penetration

is suitable, but the material's

chemical resistance is crucial if

there's a risk of it dissolving.

Hands
Chemical-resistant gloves

(e.g., Nitrile gloves).[6]

Regularly replace gloves to

prevent permeation by

chemicals.[10]

Respiratory

Work should be conducted in a

chemical fume hood.[2] If a

fume hood is unavailable or for

emergency situations, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter.[7] A self-contained

breathing apparatus may be

necessary for spills or

emergencies.[8]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[7]

Table 2: Personal Protective Equipment (PPE) for 2,3-Dichlorobenzoyl Chloride.

Operational Plan: Handling and Storage
Safe Handling Protocol:
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Ventilation: Always handle 2,3-Dichlorobenzoyl chloride in a well-ventilated area,

preferably within a chemical fume hood.[2]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

or fumes.[5] Do not get it in your eyes, on your skin, or on your clothing.[2]

Hygienic Practices: Do not eat, drink, or smoke in the handling area.[1][5] Wash hands

thoroughly with soap and water after handling.[5]

Incompatible Materials: Keep the substance away from water, strong bases, alcohols, and

oxidizing agents.[1][7] Be aware that it reacts with water and can release heat or flammable

hydrogen gas upon contact with some metals.[1]

Storage Protocol:

Store in a cool, dry, and well-ventilated area designated as a corrosives area.[2][5]

Keep containers tightly sealed to prevent moisture contact.[1][2][5] The substance is

moisture-sensitive.[1][9]

Store away from incompatible materials and foodstuffs.[5]

Protect containers from physical damage and inspect them regularly for leaks.[5]

Emergency and Disposal Plan
Spill Response Protocol:

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, use a dry chemical absorbent to clean up.[1] Avoid generating

dust.[5] For major spills, dike the area to contain the substance.[1]

Cleanup: Use explosion-proof equipment for cleanup.[1] Sweep or shovel the spilled material

into a suitable, labeled container for disposal.[1][5] Do not use water for cleanup.[7]
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PPE: Only qualified personnel wearing appropriate PPE should respond to a spill.[1]

First-Aid Measures:

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open.[2][4][5] Seek immediate medical attention.[2][4]

Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with

large amounts of water, using a safety shower if available.[5] Continue flushing until advised

to stop by a medical professional.[5]

Inhalation: Move the person to fresh air.[2][5] If breathing is difficult or has stopped, provide

artificial respiration.[2][5] Seek immediate medical attention.[2][5]

Ingestion: Rinse the mouth with water.[1][5] Do NOT induce vomiting.[1][2][5] Seek

immediate medical attention.[2]

Disposal Protocol:

Dispose of 2,3-Dichlorobenzoyl chloride and any contaminated materials at an approved

waste disposal plant.[1][2][5][11]

All disposal practices must be in accordance with local, regional, and national hazardous

waste regulations.[2]

Workflow and Logical Relationships
The following diagram illustrates the standard operating procedure for handling 2,3-
Dichlorobenzoyl chloride from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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